Cas no 137628-17-2 (2,3-Dibromo-5-chloropyridine)

• Product Name: 2,3-Dibromo-5-chloropyridine
• CAS No: 137628-17-2
• MF: C₅H₂Br₂ClN
• MW: 271.33707857132
• MDL: MFCD08687254
• CID: 91767
• PubChem ID: 11000162
• Update Time: 2025-05-24

2,3-Dibromo-5-chloropyridine Chemical and Physical Properties

Names and Identifiers

• 2,3-Dibromo-5-chloropyridine
• 5-CHLORO-2,3-DIBROMOPYRIDINE
• 2,3-DIBROMO-5-DICHLOROPYRIDINE
• 2,3 Dibromo-5-Chloro Pyridine
• Pyridine, 2,3-dibromo-5-chloro-
• 2,3-dibromo-5-chloro-pyridine
• PubChem5397
• 2,3-dibromo5-chloropyridine
• KSC494O0P
• BBL101818
• STL555615
• SBB054253
• EBD213297
• 2-CHLORO-5,6-DIBROMOPYRIDINE
• BC002970
• SY019255
• CS-W003541
• FT-0645800
• AC-6263
• 5-Chloro-2,3-dibromopyridine, AldrichCPR
• 137628-17-2
• EN300-157894
• DTXSID40451411
• SCHEMBL3361574
• D4381
• GS-5030
• PB40468
• AM20070195
• W-205508
• 2-Chlorobenzaldehydethiosemicarbazone
• AKOS007930302
• GDUFWKJMOOVEMX-UHFFFAOYSA-N
• MFCD08687254
• DTXCID30402230
• DB-027518

• MDL： MFCD08687254
• Inchi： 1S/C5H2Br2ClN/c6-4-1-3(8)2-9-5(4)7/h1-2H
• InChI Key： GDUFWKJMOOVEMX-UHFFFAOYSA-N
• SMILES： BrC1C(=NC=C(C=1)Cl)Br

Computed Properties

• Exact Mass: 268.82400
• Monoisotopic Mass: 268.82425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9
• XLogP3: 3.2

Experimental Properties

• Color/Form: No data available
• Density: 2.136
• Melting Point: 41.0 to 45.0 deg-C
• Boiling Point: 259.9℃ at 760 mmHg
• Flash Point: 111.0±25.9 °C
• Refractive Index: 1.62
• PSA: 12.89000
• LogP: 3.26000

2,3-Dibromo-5-chloropyridine Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• Hazard Category Code： 36/37/38-25
• Safety Instruction： S26; S37
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• HazardClass：IRRITANT
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Additional information on 2,3-Dibromo-5-chloropyridine

Recent Advances in the Application of 2,3-Dibromo-5-chloropyridine (CAS: 137628-17-2) in Chemical Biology and Pharmaceutical Research

2,3-Dibromo-5-chloropyridine (CAS: 137628-17-2) is a halogenated pyridine derivative that has recently gained attention in chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery. This compound serves as a key intermediate in the synthesis of various biologically active molecules, including agrochemicals, pharmaceuticals, and materials. Recent studies have explored its utility in cross-coupling reactions, nucleophilic substitutions, and as a building block for complex heterocyclic systems. The presence of multiple halogen atoms on the pyridine ring provides unique opportunities for selective functionalization, making it a valuable tool for medicinal chemists.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 2,3-Dibromo-5-chloropyridine as a precursor in the synthesis of novel kinase inhibitors targeting cancer pathways. Researchers utilized palladium-catalyzed cross-coupling reactions to introduce diverse substituents at the 2- and 3-positions, while maintaining the 5-chloro group for subsequent modifications. This approach yielded compounds with improved selectivity profiles against specific kinase families, highlighting the compound's potential in targeted therapy development. The study also reported improved synthetic yields (75-85%) compared to alternative starting materials, emphasizing the practical advantages of this building block.

In the field of antimicrobial research, a team from the University of Cambridge recently (2024) reported the development of new antibacterial agents derived from 2,3-Dibromo-5-chloropyridine. Their work, published in Bioorganic & Medicinal Chemistry Letters, described how systematic modification of the pyridine core led to compounds with potent activity against drug-resistant Gram-positive bacteria, including MRSA strains. The researchers attributed this activity to the optimal lipophilicity and electronic properties imparted by the specific halogen substitution pattern, which facilitated bacterial membrane penetration while maintaining target specificity.

Recent advances in synthetic methodology have expanded the utility of 2,3-Dibromo-5-chloropyridine in materials science. A 2024 ACS Applied Materials & Interfaces publication detailed its use as a building block for organic electronic materials, where the halogen atoms served as handles for constructing conjugated polymers with tunable optoelectronic properties. The resulting materials showed promising performance in organic photovoltaic devices, with power conversion efficiencies exceeding 8%. This interdisciplinary application demonstrates the compound's versatility beyond traditional pharmaceutical applications.

From a safety and handling perspective, recent toxicological studies (2023) have provided updated data on 2,3-Dibromo-5-chloropyridine. While the compound requires careful handling due to its potential irritant properties, comprehensive testing has shown it to be non-mutagenic in standard Ames tests. These findings support its continued use in research settings with appropriate safety precautions. Current Good Manufacturing Practice (cGMP) guidelines for its production and purification have also been refined, ensuring consistent quality for pharmaceutical applications.

Looking forward, the unique reactivity profile of 2,3-Dibromo-5-chloropyridine positions it as a valuable scaffold for diverse applications in drug discovery and materials science. Ongoing research is exploring its use in PROTAC (proteolysis targeting chimera) development and as a precursor for radiopharmaceuticals, where the halogen atoms can be replaced with radioactive isotopes for diagnostic imaging. As synthetic methodologies continue to evolve, this compound is likely to maintain its importance in chemical biology and pharmaceutical research for years to come.